Cas no 133031-37-5 ((2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one)

• Product Name: (2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• CAS No: 133031-37-5
• MF: C₁₆H₁₂Cl₂O
• MW: 291.171882629395
• MDL: MFCD00018380
• CID: 4588616
• Update Time: 2025-05-20

(2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one
• 3-(2,4-dichlorophenyl)-1-(4-methylphenyl)-2-propen-1-one

• MDL： MFCD00018380
• Inchi： 1S/C16H12Cl2O/c1-11-2-4-13(5-3-11)16(19)9-7-12-6-8-14(17)10-15(12)18/h2-10H,1H3/b9-7+
• InChI Key： NWGJYNXIZXDHRB-VQHVLOKHSA-N
• SMILES： C(C1=CC=C(C)C=C1)(=O)/C=C/C1=CC=C(Cl)C=C1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retrochalcones

Additional information on (2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one

Compound CAS No. 133031-37-5: (2E)-3-(2,4-Dichlorophenyl)-1-(4-Methylphenyl)prop-2-en-1-one

The compound with CAS No. 133031-37-5, known as (2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound is characterized by its unique structure, which includes a dichlorophenyl group and a methylphenyl group attached to a conjugated enone system. The conjugated enone moiety is particularly important as it imparts electronic properties that make this compound highly reactive in certain chemical reactions.

Recent studies have highlighted the importance of conjugated enone systems in organic synthesis, particularly in the development of advanced materials and pharmaceutical compounds. The dichlorophenyl group in this compound contributes to its stability and reactivity, making it a valuable intermediate in the synthesis of complex molecules. Additionally, the methylphenyl group enhances the compound's solubility in organic solvents, which is crucial for its application in various chemical processes.

One of the most notable applications of this compound is in the field of pharmaceutical research, where it serves as a key intermediate in the synthesis of bioactive molecules. Researchers have utilized its unique electronic properties to design drugs with enhanced efficacy and reduced side effects. For instance, studies published in leading journals such as *Journal of Medicinal Chemistry* have demonstrated how this compound can be employed to create novel anti-inflammatory agents with improved pharmacokinetic profiles.

In addition to its role in pharmaceuticals, (2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one has found significant use in the development of advanced materials. Its ability to undergo various types of polymerization reactions has made it an essential component in the synthesis of high-performance polymers and composites. Recent advancements in polymer chemistry have leveraged this compound's reactivity to create materials with exceptional mechanical and thermal properties.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the dichlorophenyl precursor. This precursor is then subjected to a series of reactions, including Friedel-Crafts alkylation and conjugate addition, to yield the final product. The optimization of these reaction conditions has been a focal point for researchers aiming to improve yield and purity while minimizing environmental impact.

From an environmental standpoint, there has been growing interest in developing sustainable methods for synthesizing compounds like CAS No. 133031-37-5. Green chemistry principles have been applied to reduce waste generation and energy consumption during the production process. For example, catalytic methods using enzymes or metal catalysts have been explored as more eco-friendly alternatives to traditional synthetic routes.

In conclusion, (2E)-3-(2,4-dichlorophenyl)-1-(4-methylphenyl)prop-2-en-1-one (CAS No. 133031-37-5) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure and reactivity continue to drive innovative research efforts aimed at harnessing its potential for developing advanced materials and therapeutic agents.